3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98%

• IUPAC Name: 1-nitro-3-phenylsulfanyl-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C13H8F3NO2S/c14-13(15,16)9-6-10(17(18)19)8-12(7-9)20-11-4-2-1-3-5-11/h1-8H
• InChI Key: OTBXIJASTJJFND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC(=CC(=C2)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C13H8F3NO2S
• Molecular Weight: 299.27 g/mol

Description

3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% (3-N-TFMBPS) is a compound of interest in the field of synthetic organic chemistry. It is a highly versatile compound with a wide range of applications in both research and industrial settings. 3-N-TFMBPS has a highly reactive trifluoromethyl group which allows it to be used as a protecting group or as a reagent for various transformations. This compound is also used in the synthesis of various compounds such as drugs, dyes, and fragrances.

Mechanism of Action

The mechanism of action of 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% is dependent on the reaction in which it is used. In general, the trifluoromethyl group of 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% is highly reactive and can be used to activate or deactivate various compounds. For example, the trifluoromethyl group can be used to activate a carbonyl group for the synthesis of an amide. In addition, the trifluoromethyl group can be used to deactivate a carboxylic acid for the synthesis of an ester.
Biochemical and Physiological Effects
3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% is not known to have any significant biochemical or physiological effects. This compound is not known to be toxic or to have any adverse effects on the human body. As such, it is generally considered to be safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% in laboratory experiments is its high reactivity. This compound can be used to activate or deactivate various compounds, which makes it a useful reagent for various transformations. In addition, 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% is not known to be toxic or to have any adverse effects on the human body, which makes it safe for use in laboratory experiments.
The main limitation of using 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% in laboratory experiments is its high cost. This compound is generally more expensive than other compounds with similar reactivity. In addition, 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% is not very stable and can decompose over time, which can lead to poor yields in laboratory experiments.

Future Directions

1. Use 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% as a reagent for the synthesis of various compounds such as drugs, dyes, and fragrances.
2. Investigate the potential of 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% as a catalyst for the synthesis of various compounds.
3. Explore the use of 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% as a protecting group for various transformations.
4. Investigate the potential of 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% for the synthesis of polymers.
5. Investigate the potential of 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% for the synthesis of nanomaterials.
6. Investigate the potential of 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% for the synthesis of advanced materials.
7. Develop new synthetic methods using 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98%.
8. Investigate the potential of 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% for the synthesis of biologically active compounds.
9. Investigate the potential of 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% for the synthesis of drug delivery systems.
10. Investigate the potential of 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% for the synthesis of industrial chemicals.

Synthesis Methods

The synthesis of 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% is generally achieved through a two-step process. The first step involves the reaction of 4-nitrobenzenesulfonyl chloride with trifluoromethanesulfonic acid in the presence of triethylamine. This reaction results in the formation of the trifluoromethyl sulfonyl chloride. The second step involves the reaction of the trifluoromethyl sulfonyl chloride with 4-nitrobenzene in the presence of a base such as potassium carbonate. This reaction results in the formation of 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98%.

Scientific Research Applications

3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% is a useful compound for scientific research due to its highly reactive trifluoromethyl group. This compound can be used as a protecting group for various transformations such as the synthesis of drugs, dyes, and fragrances. It can also be used as a reagent for various transformations such as the synthesis of amides, esters, and other compounds. In addition, 3-Nitro-5-(trifluoromethyl)benzenephenylsulfide, 98% can be used as a catalyst for the synthesis of various compounds.